4-(4-chlorobenzyl)-N-(4-propoxybenzylidene)-1-piperazinamine

Specification

• Molecular Formula: C21H26ClN3O
• Molecular Weight: 371.9 g/mol
• IUPAC Name: (E)-N-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-1-(4-propoxyphenyl)methanimine
• Standard InChI: InChI=1S/C21H26ClN3O/c1-2-15-26-21-9-5-18(6-10-21)16-23-25-13-11-24(12-14-25)17-19-3-7-20(22)8-4-19/h3-10,16H,2,11-15,17H2,1H3/b23-16+
• Standard InChI Key: KSOJDBVKJZXSEN-XQNSMLJCSA-N
• Isomeric SMILES: CCCOC1=CC=C(C=C1)/C=N/N2CCN(CC2)CC3=CC=C(C=C3)Cl
• SMILES: CCCOC1=CC=C(C=C1)C=NN2CCN(CC2)CC3=CC=C(C=C3)Cl
• Canonical SMILES: CCCOC1=CC=C(C=C1)C=NN2CCN(CC2)CC3=CC=C(C=C3)Cl

Introduction

4-(4-chlorobenzyl)-N-(4-propoxybenzylidene)-1-piperazinamine is a synthetic organic compound with a molecular formula of C21H26ClN3O and a molecular weight of 371.914 g/mol. This compound belongs to the piperazine class, which is known for its diverse pharmacological activities, including antipsychotic, antidepressant, and antihistaminic effects.

Biological Activity

While specific biological activities of 4-(4-chlorobenzyl)-N-(4-propoxybenzylidene)-1-piperazinamine are not extensively documented in the available literature, compounds within the piperazine class often exhibit a range of biological effects. These can include antipsychotic, antidepressant, and antihistaminic activities, depending on their structural modifications.

Synthesis and Characterization

The synthesis of 4-(4-chlorobenzyl)-N-(4-propoxybenzylidene)-1-piperazinamine typically involves the reaction of a piperazine derivative with appropriate benzyl and benzylidene precursors. Characterization of the compound would involve spectroscopic methods such as NMR and mass spectrometry to confirm its structure and purity.

Potential Applications